Cas no 37527-92-7 (Benzenemethanamine, 2-(methylthio)-, hydrochloride)

• Product Name: Benzenemethanamine, 2-(methylthio)-, hydrochloride
• CAS No: 37527-92-7
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 1484775
• PubChem ID: 18621329
• Update Time: 2025-10-17

Benzenemethanamine, 2-(methylthio)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(methylthio)-, hydrochloride
• Benzenemethanamine, 2-(methylthio)-, hydrochloride (1:1)
• [2-(methylsulfanyl)phenyl]methanamine hydrochloride
• SCHEMBL6638579
• (2-(Methylthio)phenyl)methanamine hydrochloride
• (2-methylsulfanylphenyl)methanamine;hydrochloride
• 1-[2-(methylsulfanyl)phenyl]methanamine hydrochloride
• 2-methylsulfanylbenzylamine hydrochloride
• G19827
• EN300-7713491
• 37527-92-7
• Z4617552846
• VOSBACHDQZNTJC-UHFFFAOYSA-N

• Inchi： 1S/C8H11NS.ClH/c1-10-8-5-3-2-4-7(8)6-9;/h2-5H,6,9H2,1H3;1H
• InChI Key： VOSBACHDQZNTJC-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 189.03806
• Monoisotopic Mass: 189.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 2-(methylthio)-, hydrochloride

Benzenemethanamine, 2-(methylthio)-, hydrochloride (CAS No. 37527-92-7): A Comprehensive Overview

Benzenemethanamine, 2-(methylthio)-, hydrochloride, identified by its Chemical Abstracts Service (CAS) number 37527-92-7, is a significant compound in the field of pharmaceutical and chemical research. This compound, belonging to the class of thioamides, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Benzenemethanamine, 2-(methylthio)-, hydrochloride consists of a benzene ring substituted with a methylthio group at the 2-position and an amine group at the 3-position, further modified by a hydrochloride ion. This arrangement imparts distinct reactivity and interaction capabilities with biological targets, making it a promising candidate for drug development. The presence of both sulfur and nitrogen atoms in its structure allows for diverse chemical modifications, which can be exploited to design novel therapeutic agents.

In recent years, there has been growing interest in thioamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thioamide moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The Benzenemethanamine, 2-(methylthio)-, hydrochloride molecule is no exception and has been investigated for its potential role in modulating various biological pathways.

One of the most compelling aspects of Benzenemethanamine, 2-(methylthio)-, hydrochloride is its ability to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new scaffolds for drug candidates. For instance, its benzene ring can be further functionalized through cross-coupling reactions, allowing for the introduction of additional pharmacophores. This flexibility makes it an invaluable tool in medicinal chemistry libraries.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility in aqueous solutions. This characteristic is particularly important for drug formulations where bioavailability and distribution are critical factors. The enhanced solubility also facilitates easier handling and purification processes during synthetic routes.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like Benzenemethanamine, 2-(methylthio)-, hydrochloride. Molecular docking studies have been conducted to evaluate its interactions with target proteins involved in diseases such as cancer and inflammation. These studies have provided insights into potential binding modes and affinity profiles, guiding the design of next-generation derivatives with improved efficacy.

The synthesis of Benzenemethanamine, 2-(methylthio)-, hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzene derivatives followed by thiolation and subsequent conversion to the hydrochloride salt. Advances in catalytic methods have streamlined these processes, making them more efficient and environmentally friendly.

In conclusion, Benzenemethanamine, 2-(methylthio)-, hydrochloride (CAS No. 37527-92-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive intermediate for drug development. Ongoing studies continue to uncover new applications and derivatives of this compound, reinforcing its importance in the field of medicinal chemistry.